Cas no 108545-01-3 (Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-)

Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy- structure
108545-01-3 structure
Product Name:Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-
CAS No:108545-01-3
MF:C8H6Cl2O3
MW:221.037440776825
CID:183020
PubChem ID:86286
Update Time:2025-04-19

Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-
    • 2,6-dichloro-4-hydroxy-3-methoxybenzaldehyde
    • 108545-01-3
    • 2,6-dichloro-4-hydroxy-3-methoxy-benzaldehyde
    • DTXSID10148583
    • Benzaldehyde, 2,6-dichloro-4-hydroxy-3-methoxy-
    • 2,6-Dichlorovanillin
    • Inchi: 1S/C8H6Cl2O3/c1-13-8-6(12)2-5(9)4(3-11)7(8)10/h2-3,12H,1H3
    • InChI Key: OGXZXBMHIPXAKG-UHFFFAOYSA-N
    • SMILES: ClC1C(C=O)=C(C=C(C=1OC)O)Cl

Computed Properties

  • Exact Mass: 219.96948
  • Monoisotopic Mass: 219.969399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.499
  • Boiling Point: 326.6°Cat760mmHg
  • Flash Point: 151.3°C
  • Refractive Index: 1.613
  • PSA: 46.53
  • LogP: 2.52010
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